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Compound of Interest

Compound Name: Hesperin

Cat. No.: B1664690 Get Quote

Essential Safety and Handling Guide for
Hesperidin
This guide provides immediate safety, handling, and disposal protocols for Hesperidin, tailored

for researchers, scientists, and drug development professionals. The following procedures are

designed to ensure a safe laboratory environment.

Chemical and Safety Data Overview
Hesperidin is a flavanone glycoside found in citrus fruits.[1] While most safety data sheets

(SDS) indicate that Hesperidin is not classified as a hazardous substance under GHS and

OSHA standards, some sources suggest it may be harmful if swallowed and can cause eye

and skin irritation.[2][3][4][5][6][7] Therefore, adopting a cautious approach to handling is

recommended. It is a combustible solid, and fine dust particles may form explosive mixtures

with air.[7]
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Property Value Source

Molecular Formula C₂₈H₃₄O₁₅ [1][4]

Molecular Weight 610.56 g/mol [1][8]

Appearance Powder, light brown/yellowish [8]

Melting Point 258 - 262 °C [8]

Solubility

Very slightly soluble in

methanol and ethanol,

practically insoluble in water.

[9]

Storage Temperature
2 - 8 °C, in a dry, cool, and

well-ventilated place.
[3][4][10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure and ensuring personal safety.

Equipment Specifications Rationale

Eye/Face Protection
Safety glasses with side

shields or chemical goggles.

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness).

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.[4][6]

Body Protection Laboratory coat or coveralls.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator if

dust formation is unavoidable.

To prevent inhalation of fine

dust particles.
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Safe Handling and Disposal Protocol
Handling:

Ventilation: Handle Hesperidin in a well-ventilated area. Use a chemical fume hood if there is

a risk of dust generation.[3][4][8]

Avoiding Dust: Avoid creating dust. Use appropriate tools for handling the solid material.[7][8]

[10]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

handling area.[3][4][11]

Spill Management:

Minor Spills: For small spills, sweep up the solid material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.[8][10]

Major Spills: For larger spills, evacuate the area and ensure adequate ventilation. Wear

appropriate PPE before cleaning up the spill.[7]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.[7]

Unused Product: Dispose of unused or expired Hesperidin as chemical waste. Do not

dispose of it in regular laboratory trash.

Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, pipette tips,

weighing paper) in a designated hazardous waste container.[12]

Containers: Empty containers may retain product residue. Do not reuse empty containers.

Puncture containers to prevent reuse and dispose of them according to regulations.[7][8]

Hesperidin Handling and Disposal Workflow
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Start: Handling Hesperidin

Wear Appropriate PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Spill Occurs?

Minor Spill:
Sweep and Collect in

Labeled Waste Container

Yes (Minor)

Major Spill:
Evacuate, Ventilate,

and Use Full PPE for Cleanup

Yes (Major)

Generate Waste:
- Unused Product

- Contaminated PPE
- Empty Containers

No

Dispose of Waste in
Designated Hazardous

Waste Containers

End: Decontaminate Work Area
and Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Hesperidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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